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Compound of Interest

Compound Name: 1-Chloro-3,3,3-trifluoro-1-propene

Cat. No.: B3333474

An objective evaluation of the hydrochlorofluoroolefin (HCFO) refrigerant, trans-1-chloro-3,3,3-
trifluoropropene—commonly known as HCFO-1233zd(E)—reveals its potential as a viable,
environmentally superior alternative to traditional hydrofluorocarbons (HFCs) like HFC-245fa
and HFC-134a in various thermal management systems. This guide synthesizes experimental
data to compare their environmental impact, safety, and thermodynamic performance in

applications such as high-temperature heat pumps (HTHPs) and Organic Rankine Cycles
(ORCs).

Data Presentation: A Quantitative Comparison

The following table summarizes key quantitative data for HCFO-1233zd(E) against the widely
used HFCs, HFC-245fa and HFC-134a, providing a clear basis for comparison.
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Property

HCFO-1233zd(E)

HFC-245fa

HFC-134a

Environmental

Properties

Global Warming

Potential (GWP, 100- < 5[1][2][3] 950 - 1030[4][5][6][7] 1300 - 1430[8][9][10]
yr)
Ozone Depletion o
) Negligible[2] 0[5] 0[11]
Potential (ODP)
Atmospheric Lifetime 26 days[1][2][3] 7.2 years[5] ~14 years
Safety Properties
ASHRAE Safety Al (Non-flammable)
o B1 Al
Classification [1]
Toxicity Low toxicity[5] Low toxicity[5] Low toxicity
Thermophysical
Properties
Boiling Point (°C) 18.3[10] 15.3 -26.1
Critical Temperature
. 165.6 - 166.5[2] 154.0 101.1
(°C)
Critical Pressure (kPa) 3620 - 3772[2] 3651 4059
Performance Metrics
(Nlustrative)
COP (vs. HFC-245fa Up to 27% higher[6] ]
) Baseline N/A
in HTHP) [12]
Net Cycle Efficiency )
) Up to 10.6% higher[4] )
(vs. HFC-245fa in [13] Baseline N/A
ORC)
Pump Power (vs. 10.3%—-17.3% lower[4] )
) Baseline N/A
HFC-245fa in ORC) [13]
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Experimental Protocols

The performance data cited in this guide are derived from rigorous experimental evaluations
conducted under controlled laboratory settings. Key methodologies are detailed below:

1. High-Temperature Heat Pump (HTHP) Evaluation:

» Objective: To compare the coefficient of performance (COP) and heating capacity of HCFO-
1233zd(E) as a drop-in replacement for HFC-245fa.

o Apparatus: Experiments were conducted in a laboratory-scale HTHP test rig, often with a 10
KW heating capacity. These systems are typically single-stage and equipped with a variable-
speed piston or scroll compressor and an internal heat exchanger (IHX) for superheating
control.

» Methodology: The performance is evaluated across a range of operating conditions. For
instance, a common reference point is a 50 K temperature lift (e.g., heat source at 60°C and
heat supply at 110°C). A parametric study is then performed by varying the heat source
temperature (e.g., 30°C to 80°C) and the heat sink supply temperature (e.g., 70°C to 150°C).
Key variables such as temperature, pressure, flow rate, and electric power are measured on
both the refrigerant and secondary fluid sides to calculate COP and capacity.

2. Organic Rankine Cycle (ORC) System Evaluation:

o Objective: To assess the net cycle efficiency, power output, and expander performance of
HCFO-1233zd(E) relative to HFC-245fa for low-grade waste heat recovery.

o Apparatus: A fully instrumented ORC module is used. This setup includes an evaporator, a
condenser, a working fluid pump, and an expander (e.g., scroll or turbine type) coupled to a
generator. The system is equipped with high-accuracy sensors for temperature, pressure,
mass flow rate, torque, and rotational speed.

e Methodology: The ORC system is tested with both HCFO-1233zd(E) and HFC-245fa under
various operating conditions. The heat source temperature is varied (e.g., 101°C to 121°C)
while the cooling water temperature is held constant. The impact of the working fluid mass
flow rate is also investigated by adjusting the pump speed. Performance indicators such as
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expander isentropic efficiency, net electrical efficiency, and overall system efficiency are
calculated from the measured data.

Visualization of Refrigerant Selection Logic

The selection of a refrigerant is a multi-faceted process that balances environmental, safety,
and performance considerations. The following diagram illustrates this logical workflow.
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Phase 1: Environmental & Safety Screening

Refrigerant Candidate

Low GWP? (<150)

Zero ODP?

Acceptable Safety?

(Low Flammability/Toxicity) Eliminate: High Environmental Impact

Eliminate: Unsafe

Proceed to Performance Evaluation

Phase 2: Performance Evaluation

High COP & Efficiency?
Yes

Sufficient Capacity?

Material Compatibility? No

Yes Ng

Select Refrigerant Re-evaluate or Consider Blends

Click to download full resolution via product page

Caption: Logical workflow for modern refrigerant selection.
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Performance Evaluation Summary

Experimental results consistently demonstrate the advantages of HCFO-1233zd(E) over HFC-
245fa, a common working fluid in low-pressure centrifugal chillers and ORC systems.

e Environmental Impact: With a Global Warming Potential (GWP) of less than 5 and a
negligible Ozone Depletion Potential (ODP), HCFO-1233zd(E) is a significantly more
environmentally friendly option compared to HFC-245fa (GWP = 1030) and HFC-134a (GWP
= 1430).[1][2][4][6][8][9][10] Its short atmospheric lifetime further reduces its climate impact.

[1][2][3]

o Energy Efficiency: In high-temperature heat pump applications, thermodynamic analyses
show that HCFO-1233zd(E) can improve the Coefficient of Performance (COP) by up to 27%
compared to HFC-245fa.[6][12] In Organic Rankine Cycles, HCFO-1233zd(E) has been
predicted to enable up to 10.6% higher net cycle efficiencies while requiring 10-17% lower
pump power than HFC-245fa.[4][13] While some drop-in experiments show slightly lower
power output due to different fluid densities, the overall thermal efficiency is often
comparable or slightly higher for HCFO-1233zd(E).[7][14]

¢ Operating Characteristics: The boiling point and thermodynamic properties of HCFO-
1233zd(E) make it an ideal refrigerant for low-pressure centrifugal chillers.[10] Experimental
drop-in tests have shown that while heating or cooling capacity might be slightly different, the
overall system performance is often very similar to HFC-245fa, with some studies noting a
negligible difference in COP under specific conditions.[8][11] However, due to density
differences, the refrigerant mass flow rate for HCFO-1233zd(E) is approximately 20% lower
than for HFC-245fa in the same system.[7]

o Safety and Compatibility: HCFO-1233zd(E) is classified as non-flammable and has low
toxicity (ASHRAE A1), making it a safe option for various applications.[1][5] It has shown
compatibility with polyolester (POE) lubricants, which are commonly used in refrigeration
systems.

In conclusion, HCFO-1233zd(E) presents a compelling case as a replacement for high-GWP
HFCs. Its ultra-low environmental impact, coupled with strong and often superior energy
efficiency, positions it as a leading next-generation refrigerant for researchers and engineers
developing sustainable thermal management technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3333474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

